Cas no 2224519-77-9 (2-bromo-4-chloro-N-(propan-2-yloxy)pyridine-3-carboxamide)

• Product Name: 2-bromo-4-chloro-N-(propan-2-yloxy)pyridine-3-carboxamide
• CAS No: 2224519-77-9
• MF: C₉H₁₀BrClN₂O₂
• MW: 293.544900417328
• CID: 6235173
• PubChem ID: 136560462
• Update Time: 2025-11-06

2-bromo-4-chloro-N-(propan-2-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-N-(propan-2-yloxy)pyridine-3-carboxamide
• Z2900719746
• EN300-26581359
• AKOS034074557
• 2224519-77-9

• Inchi： 1S/C9H10BrClN2O2/c1-5(2)15-13-9(14)7-6(11)3-4-12-8(7)10/h3-5H,1-2H3,(H,13,14)
• InChI Key： BCIPHYLBECFPDG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)Cl)C(NOC(C)C)=O

Computed Properties

• Exact Mass: 291.96142g/mol
• Monoisotopic Mass: 291.96142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Additional information on 2-bromo-4-chloro-N-(propan-2-yloxy)pyridine-3-carboxamide

Comprehensive Overview of 2-bromo-4-chloro-N-(propan-2-yloxy)pyridine-3-carboxamide (CAS No. 2224519-77-9)

The compound 2-bromo-4-chloro-N-(propan-2-yloxy)pyridine-3-carboxamide (CAS No. 2224519-77-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine and chlorine substitution pattern, along with a propan-2-yloxy carboxamide moiety, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for pyridine-based compounds has surged due to their applications in developing antimicrobial agents and crop protection chemicals. This compound's halogenated pyridine core aligns with trends in sustainable chemistry, as it offers improved stability and selectivity. A growing number of studies focus on optimizing its synthesis to reduce environmental impact, addressing concerns raised by green chemistry advocates.

One of the most searched questions related to CAS No. 2224519-77-9 is its solubility and stability under various conditions. Laboratory data indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, while remaining stable at room temperature when stored in inert atmospheres. These properties make it suitable for high-throughput screening in drug development pipelines.

The 2-bromo-4-chloro substitution pattern has shown particular promise in structure-activity relationship (SAR) studies, with researchers noting enhanced binding affinity in certain biological targets compared to non-halogenated analogs. This has led to patented applications in medicinal chemistry, though specific therapeutic areas remain confidential due to ongoing research. The compound's carboxamide functionality also allows for further derivatization, a feature frequently exploited in combinatorial chemistry approaches.

Analytical characterization of 2-bromo-4-chloro-N-(propan-2-yloxy)pyridine-3-carboxamide typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). The distinct proton environments created by the isopropoxy group provide clear diagnostic signals in ¹H NMR spectra, while the bromine isotope pattern serves as a fingerprint in mass spectral analysis.

From a regulatory perspective, this compound falls under standard laboratory chemical classifications, with no special restrictions noted in major chemical inventories. However, researchers should consult local guidelines regarding halogenated compound handling. The scientific community continues to investigate its metabolic pathways and environmental fate, responding to increasing interest in benign-by-design chemical development.

Recent publications have highlighted the compound's potential in catalysis and material science applications beyond its traditional uses. Its ability to coordinate with transition metals while maintaining the pyridine ring's electronic properties makes it interesting for developing novel ligand systems. These emerging applications demonstrate how 2224519-77-9 continues to reveal new possibilities across scientific disciplines.

Quality control specifications for 2-bromo-4-chloro-N-(propan-2-yloxy)pyridine-3-carboxamide typically require ≥95% purity by HPLC analysis, with particular attention to residual solvent content. Manufacturers have developed improved purification protocols to meet the stringent requirements of pharmaceutical customers, reflecting the compound's transition from research-scale to potential pre-clinical development.

The synthesis route for this compound often begins with 2-bromo-4-chloropyridine-3-carboxylic acid, followed by activation and subsequent coupling with isopropoxyamine. Process chemists have optimized reaction conditions to maximize yield while minimizing byproduct formation, with recent advances focusing on continuous flow chemistry approaches that align with industry's move toward more sustainable manufacturing.

As computational chemistry tools advance, molecular docking studies involving this scaffold have provided insights into its binding modes with various biological targets. These in silico approaches, combined with machine learning algorithms, are accelerating the identification of promising derivatives, making CAS 2224519-77-9 a valuable starting point for rational drug design projects.